Cas no 2116-70-3 (Ethanone, 1-(1-oxido-2-pyridinyl)-, oxime, (E)-)

• Product Name: Ethanone, 1-(1-oxido-2-pyridinyl)-, oxime, (E)-
• CAS No: 2116-70-3
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1399108
• PubChem ID: 71358342
• Update Time: 2025-04-20

Ethanone, 1-(1-oxido-2-pyridinyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-oxido-2-pyridinyl)-, oxime, (E)-
• 1-hydroxy-2-(1-nitrosoethylidene)pyridine
• 2-(1-Nitrosoethylidene)pyridin-1(2H)-ol
• DTXSID00782354
• 2116-70-3

• Inchi： 1S/C7H8N2O2/c1-6(8-10)7-4-2-3-5-9(7)11/h2-5,11H,1H3
• InChI Key： LPKWNIDILPEFRC-UHFFFAOYSA-N
• SMILES： ON1C=CC=CC1=C(C)N=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 59.53